Methyl 4-amino-2,6-difluorobenzoate

• IUPAC Name: methyl 4-amino-2,6-difluorobenzoate
• InChI: InChI=1S/C8H7F2NO2/c1-13-8(12)7-5(9)2-4(11)3-6(7)10/h2-3H,11H2,1H3
• InChI Key: UWPLTCWTTVMXCM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1F)N)F
• Molecular Formula: C8H7F2NO2
• DSSTOX Substance ID: DTXSID80629511
• Molecular Weight: 187.14 g/mol
• CAS RN: 191478-99-6

Description

Synthesis Analysis

The synthesis of related compounds often involves Fischer esterification, a straightforward approach to ester formation. For example, the synthesis of 4-amino-3-nitrobenzoic acid methyl ester via Fischer esterification demonstrates the practicality of synthesizing amino-substituted benzoate esters in an educational setting, providing insights into analogous synthetic routes that could be applicable to methyl 4-amino-2,6-difluorobenzoate (Kam, Levonis, & Schweiker, 2020).

Molecular Structure Analysis

The molecular structure of compounds closely related to methyl 4-amino-2,6-difluorobenzoate, such as various benzoate derivatives, reveals intricate details about their molecular conformations and potential interactions. For instance, studies on hydrogen-bonded chains and sheets in methyl benzoate derivatives highlight the importance of molecular geometry in determining the physical and chemical properties of these compounds (Portilla et al., 2007).

Chemical Reactions and Properties

The chemical reactivity of methyl 4-amino-2,6-difluorobenzoate and similar compounds is influenced by the presence of functional groups that can participate in various chemical reactions. For example, the reactions of 4-sulpho-2,3,5,6-tetrafluorobenzoic acid illustrate the versatility of fluorinated benzoic acids in organic synthesis, providing a framework for understanding the reactivity of difluorobenzoate esters (Fielding & Shirley, 1992).

Physical Properties Analysis

The physical properties of methyl 4-amino-2,6-difluorobenzoate, including melting point, solubility, and crystalline structure, can be inferred from studies on similar compounds. For instance, the structural determination of methyl 4-hydroxybenzoate (methyl paraben) across different polymorphs provides valuable insights into the factors that influence the physical properties of benzoate esters (Gelbrich, Braun, Ellern, & Griesser, 2013).

Chemical Properties Analysis

The chemical properties of methyl 4-amino-2,6-difluorobenzoate, including acidity/basicity, reactivity with other chemical species, and stability, are crucial for its application in synthesis and material development. Studies on the synthesis and reactions of structurally similar compounds, such as fluorinated benzothiazoles, provide a foundation for understanding the chemical behavior of fluorinated benzoate derivatives (Hutchinson et al., 2001).

Scientific Research Applications

• Cosmetic, Drug, and Food Preservative Applications : A study on Methyl 4-hydroxybenzoate, which is closely related to Methyl 4-amino-2,6-difluorobenzoate, revealed its use as an anti-microbial agent in cosmetics, personal care products, and as a food preservative. This research involved crystal structure analysis and computational calculations to understand its pharmaceutical activity (Sharfalddin et al., 2020).

• Synthesis and Regiocontrol : Methyl 2,6-difluoro-4-(pivaloylamino)benzoate, another compound related to Methyl 4-amino-2,6-difluorobenzoate, was synthesized for study. This research focused on regiocontrol by fluorine in the synthesis of 4-methoxycarbonyl derivatives, highlighting the importance of fluorine in directing the metallation process (Thornton & Jarman, 1990).

• Antitumor Properties : A study on 2-(4-Aminophenyl)benzothiazoles, structurally related to Methyl 4-amino-2,6-difluorobenzoate, explored their role in the treatment of cancer. This research focused on the synthesis and biological properties of C- and N-oxidation products of these compounds, examining their efficacy against different cancer cell lines (Kashiyama et al., 1999).

• Educational Applications in Organic Chemistry : The synthesis of 4-amino-3-nitrobenzoic acid methyl ester, similar to Methyl 4-amino-2,6-difluorobenzoate, was presented as an experiment for introductory organic chemistry courses. This study highlighted the educational value of synthesizing such compounds in an academic setting (Kam, Levonis, & Schweiker, 2020).

• Ionization Studies in Aqueous Solutions : Research on the ionization of fluorobenzoic acids, including 2,6-difluorobenzoic acid, a close relative of Methyl 4-amino-2,6-difluorobenzoate, was conducted. This study provided insights into the conductance and thermodynamics of these acids in aqueous solutions, important for understanding their chemical behavior (Strong, Waes, & Doolittle, 1982).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H317) and eye irritation (H319). Precautionary measures include wearing protective gloves and eye protection (P280), and rinsing cautiously with water in case of eye contact (P305+P351+P338).

Synthesis routes and methods

Procedure details

At RT, 0.5 ml of TFA was added to a solution of 36 mg (0.125 mmol) of methyl 4-[(tert-butoxycarbonyl)amino]-2,6-difluorobenzoate in 1 ml of dichloromethane, and the mixture was stirred at RT for 30 min. The reaction mixture was then concentrated under reduced pressure and the residue was co-evaporated repeatedly with dichloromethane and toluene and dried under reduced pressure. The crude product was used for the next step without purification. Yield: 24 mg (quant.)